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Cat. No.: B10823057
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a stock solution of

GSK3368715 hydrochloride, a potent and selective inhibitor of Type I Protein Arginine

Methyltransferases (PRMTs).[1][2] Accurate preparation of this stock solution is critical for

ensuring reproducible and reliable results in preclinical research and drug development. These

application notes include the physicochemical properties of GSK3368715 hydrochloride, a

detailed protocol for stock solution preparation, and diagrams illustrating the experimental

workflow and the relevant biological pathway.

Physicochemical Properties
GSK3368715 hydrochloride is an orally active, reversible, and S-adenosyl-L-methionine

(SAM)-uncompetitive inhibitor of Type I PRMTs, including PRMT1, PRMT3, PRMT4, PRMT6,

and PRMT8.[3][4][5] Its inhibitory activity is most potent against PRMT1, PRMT6, and PRMT8.

[3][5] The compound has demonstrated anti-proliferative activity in a variety of cancer cell lines

and in vivo tumor models.[4][6]
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Table 1: Physicochemical Data of GSK3368715 Hydrochloride

Property Value Source

Molecular Formula C₂₀H₃₈N₄O₂ · HCl [1][7]

Molecular Weight 403.0 g/mol [1][3][7]

Appearance Solid [7]

Solubility DMSO: 40 mg/mL [7]

Water: 81 mg/mL [6]

Ethanol: 81 mg/mL [6]

Storage (Solid) -20°C for up to 3 years [6]

Storage (Stock Solution)

-80°C for up to 1 year; -20°C

for up to 1 month. Avoid

repeated freeze-thaw cycles.

[5][6][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK3368715
hydrochloride in dimethyl sulfoxide (DMSO). This is a common starting concentration for in

vitro cell-based assays.

Materials:

GSK3368715 hydrochloride powder

Anhydrous/molecular sieve-dried DMSO (Biotechnology grade or higher)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Optional: Water bath or sonicator

Procedure:

Equilibration: Before opening, allow the vial of GSK3368715 hydrochloride to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out the desired amount of GSK3368715 hydrochloride. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 4.03 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 403.0 g/mol = 0.00403 g = 4.03 mg

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the weighed compound. For 4.03 mg of GSK3368715 hydrochloride, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. A clear solution should be obtained. If dissolution is slow, gentle warming in a

37°C water bath or brief sonication can be used to aid dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[5][6] When ready to use, thaw a single aliquot and dilute it to

the desired working concentration in the appropriate cell culture medium.
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Diagrams

Experimental Workflow for Stock Solution Preparation

Start: Obtain GSK3368715 HCl Powder

Equilibrate Compound to Room Temperature

Weigh Desired Amount of Compound

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

End: Ready for Experimental Use
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Caption: Workflow for GSK3368715 hydrochloride stock solution preparation.

GSK3368715 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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